Cas no 1361608-95-8 (3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile)
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile
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- Inchi: 1S/C13H8Cl2N2O/c14-10-2-1-3-11(15)12(10)9-5-4-8(6-7-16)17-13(9)18/h1-5H,6H2,(H,17,18)
- InChI Key: CZHJSJHUUYKOAJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1=CC=C(CC#N)NC1=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 451
- XLogP3: 2.8
- Topological Polar Surface Area: 52.9
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002613-250mg |
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile |
1361608-95-8 | 97% | 250mg |
$707.20 | 2022-04-03 | |
| Alichem | A024002613-500mg |
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile |
1361608-95-8 | 97% | 500mg |
$999.60 | 2022-04-03 | |
| Alichem | A024002613-1g |
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile |
1361608-95-8 | 97% | 1g |
$1,730.40 | 2022-04-03 |
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile (CAS No. 1361608-95-8): A Comprehensive Overview
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile (CAS No. 1361608-95-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile, including its chemical properties, biological activities, and recent advancements in its research and development.
Chemical Structure and Properties
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile is a heterocyclic compound with a molecular formula of C15H9Cl2N2O and a molecular weight of 304.14 g/mol. The compound features a pyridine ring substituted with a 2,6-dichlorophenyl group and a hydroxyl group at the 2-position, along with an acetonitrile moiety at the 6-position. These structural elements contribute to its unique chemical and biological properties.
The presence of the dichlorophenyl group imparts significant lipophilicity to the molecule, which facilitates its cellular uptake and distribution. The hydroxyl group enhances the compound's solubility in polar solvents, making it easier to handle in laboratory settings. The acetonitrile moiety adds to the molecule's overall stability and reactivity, making it an attractive candidate for further chemical modifications.
Biological Activities and Mechanisms of Action
3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory activity. Recent studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism underlying this activity is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a central role in inflammation.
In addition to its anti-inflammatory properties, 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile has shown promise as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. The compound's ability to selectively target cancer cells while sparing normal cells makes it a valuable candidate for further development in oncology.
Clinical Trials and Development Status
The therapeutic potential of 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results, with the compound demonstrating favorable pharmacokinetic profiles and minimal adverse effects. These findings have paved the way for more advanced clinical studies to further validate its therapeutic benefits.
In parallel with clinical trials, efforts are underway to optimize the formulation and delivery methods of 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile. Researchers are exploring various strategies, such as nanoparticle-based delivery systems and prodrug approaches, to enhance its bioavailability and therapeutic index. These advancements are expected to improve patient outcomes and expand the clinical applications of this promising compound.
Future Perspectives and Research Directions
The ongoing research on 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile holds great promise for advancing our understanding of its biological activities and therapeutic potential. Future studies should focus on elucidating the detailed mechanisms by which this compound exerts its effects at the molecular level. Additionally, investigations into combination therapies involving 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile and other drugs may uncover synergistic effects that could enhance treatment outcomes.
In conclusion, 3-(2,6-Dichlorophenyl)-2-hydroxypyridine-6-acetonitrile (CAS No. 1361608-95-8) is a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.
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